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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the formulation of Pigment
Red 264 (C.1. 561300) in various polymer matrices. Pigment Red 264 is a high-performance
diketopyrrolo-pyrrole (DPP) pigment known for its brilliant bluish-red shade, exceptional thermal
stability, and excellent light and weather fastness, making it a preferred choice for demanding
applications.[1][2][3]

Overview of Pigment Red 264

Pigment Red 264 is characterized by its outstanding durability and resistance properties,
which are attributed to its stable chemical structure.[1] It is widely used in high-end coatings,
plastics, and inks where color retention and performance under harsh conditions are critical.[4]
[5][6] Its high transparency makes it suitable for creating vibrant and deep colorations in
various polymer systems.[5][7]

Key Properties:

Chemical Class: Diketo-pyrrolo-pyrrole (DPP)[3]

C.l. Name: Pigment Red 264(3]

CAS Number: 88949-33-1[3][8]

Molecular Formula: C3oH20N202[3]
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o Appearance: Bluish-red powder[5][8]

Data Presentation: Performance in Polymer Matrices

The following tables summarize the key performance indicators of Pigment Red 264 in
commonly used polymer matrices. The ratings are based on a scale of 1 to 5 (unless otherwise
specified), where 5 indicates excellent performance and 1 indicates poor performance.
Lightfastness is rated on a scale of 1 to 8, where 8 is the highest.

ble 1: Physical and Chemical :

Property Value Source(s)
Density 1.38 - 1.39 g/cm?3 [5]
Heat Resistance 300-320 °C [3]
Oil Absorption 49-61 g/100g [5]
Specific Surface Area ~31.4 m3/g [5]

Table 2: Fastness Properties in Polymers

. Recommended

Property Rating Source(s)
Polymers

Lightfastness (Full 8 PVC, PE, PP, PS, 5]
Shade) ABS, PA, PET
Migration Resistance 5 Soft PVC [5]
Acid Resistance 5 General Purpose [5]
Alkali Resistance 5 General Purpose [5]
Alcohol Resistance 4-5 General Purpose [5]
Ester Resistance 4-5 General Purpose [5]
Benzene Resistance 4-5 General Purpose
Ketone Resistance 4-5 General Purpose
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Pigment Red 264 is recommended for a wide range of polymers including Polyvinyl Chloride
(PVC), Polyethylene (PE), Polypropylene (PP), Polystyrene (PS), Acrylonitrile Butadiene
Styrene (ABS), Polyamide (PA), and Polyethylene Terephthalate (PET).[2][3][4][8] It is
particularly suitable for applications requiring high-temperature processing.[1]

Experimental Protocols

The successful incorporation of Pigment Red 264 into a polymer matrix is highly dependent on
achieving a uniform dispersion of the pigment particles. The following protocols provide a
general framework for laboratory-scale and pilot-scale production.

Masterbatch Production via Twin-Screw Extrusion

This is the most common industrial method for incorporating pigments into thermoplastics. A
masterbatch is a concentrated mixture of pigment and/or additives encapsulated into a carrier
resin, which is then cooled and cut into granules.[9]

Materials and Equipment:

Pigment Red 264 powder

o Carrier polymer resin (e.g., PE, PP, PVC)

e Dispersing agents (e.g., waxes, metallic soaps) - optional

e High-speed mixer

o Gravimetric or volumetric feeder

o Co-rotating twin-screw extruder[10]

» Water bath for cooling

o Pelletizer

Protocol:

e Pre-mixing:
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o Dry the polymer resin and Pigment Red 264 powder as per their respective technical
datasheets to remove any residual moisture.

o In a high-speed mixer, blend the carrier resin, Pigment Red 264 (typically 20-50% by
weight for masterbatch), and any dispersing aids until a homogenous mixture is obtained.
[11]

o Extrusion:

o Set the temperature profile of the twin-screw extruder according to the processing window
of the carrier resin. A gradually increasing temperature profile is generally recommended
to ensure proper melting and mixing.

o Feed the pre-mixed compound into the extruder using a calibrated feeder.

o The screw speed should be optimized to ensure adequate shear for pigment dispersion
without causing excessive degradation of the polymer.[12] Higher screw speeds generally
lead to better dispersion but can increase melt temperature.

o The molten, colored polymer is extruded through a die into strands.
e Cooling and Pelletizing:

o Pass the extruded strands through a water bath to cool and solidify.

o Feed the cooled strands into a pelletizer to produce masterbatch granules.
¢ Quality Control:

o Evaluate the masterbatch for color strength, dispersion quality (e.g., using a filter pressure
value test), and pellet uniformity.

Direct Compounding

For smaller scale production or when producing a final colored part directly, direct
compounding can be employed.

Protocol:
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e Formulation:

o Determine the desired final concentration of Pigment Red 264 in the polymer matrix
(typically 0.1% to 5%, depending on the desired color depth and polymer).

e Mixing and Extrusion:

o Follow the pre-mixing and extrusion steps outlined in the masterbatch protocol, adjusting
the pigment concentration to the final desired level.

e Molding/Shaping:

o The extruded and pelletized colored compound can then be used in subsequent
processes such as injection molding, blow molding, or film extrusion to create the final
product.

Visualizations
Experimental Workflow for Masterbatch Production

Raw Materials . > Hi
(Polymer, Pigment Red 264, Additives) Dy LisieSheediein Ring

Pelletizing

Click to download full resolution via product page

Caption: Workflow for Pigment Red 264 Masterbatch Production.

Logical Relationships in Formulation Development
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Caption: Decision logic for formulating with Pigment Red 264.

Important Considerations

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1384101?utm_src=pdf-body-img
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Dispersion Quality: Achieving a fine and uniform dispersion of Pigment Red 264 is
paramount to maximizing its color strength and ensuring consistent coloration in the final
product. Poor dispersion can lead to specks, streaks, and reduced mechanical properties.

» Heat Stability: While Pigment Red 264 has excellent heat stability, it is important to adhere
to the recommended processing temperatures for the specific polymer to avoid degradation
of both the pigment and the polymer.

e Interaction with Other Additives: When formulating with other additives, such as titanium
dioxide, it is important to consider potential interactions. For instance, the addition of titanium
dioxide can sometimes reduce the heat stability of Pigment Red 264.[5][7]

o Carrier Resin Compatibility: In masterbatch production, the carrier resin should be
compatible with the final polymer matrix to ensure proper mixing and avoid defects in the end
product.

By following these guidelines and protocols, researchers and scientists can effectively
formulate Pigment Red 264 in a variety of polymer matrices to achieve vibrant, durable, and
high-performance colored materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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